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Cat. No.: B577251 Get Quote

Titanium diboride (TiB₂)-based cermets are advanced composite materials renowned for their

exceptional hardness, high melting point, and wear resistance, making them suitable for

demanding applications such as cutting tools, armor, and wear-resistant parts.[1] However,

their inherent brittleness necessitates a thorough understanding and quantification of their

fracture toughness to ensure reliability and prevent catastrophic failure. This guide provides a

comparative overview of common methods for fracture toughness testing of TiB₂-based

cermets, supported by experimental data and detailed protocols for researchers, scientists, and

professionals in materials development.

Comparative Data on Fracture Toughness of TiB₂-
Based Cermets
The fracture toughness of TiB₂-based cermets is significantly influenced by the composition of

the binder phase, the sintering process, and the presence of secondary phases.[2] The

following table summarizes fracture toughness (KIC) values and other mechanical properties

from various studies.
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Cermet
Composition

Sintering
Method

Fracture
Toughness
(KIC)
[MPa·m1/2]

Hardness (HV) Reference

TiB₂ with ferritic

iron-aluminum

binder

Powder

Metallurgy
~9 ~19 GPa (HV10) [2]

TiB₂ with

austenitic (Fe-Ni-

Al) binder

Powder

Metallurgy

>9

(transformation

toughening

observed)

~19 GPa (HV10) [2]

Ti(C,N)-TiB₂-Co Not specified 6.6 1947 HV10 [3]

TiB₂ - 10 wt%

TiNiFeCrCoAl

HEA

Spark Plasma

Sintering
11.1 ± 0.6 21.6 ± 1.0 GPa [1]

LaB₆-TiB₂

(Polycrystal)
Hot-pressing 3.9 18.5 GPa [4]

Experimental Protocols for Fracture Toughness
Testing
Accurate determination of fracture toughness requires standardized and carefully executed

experimental procedures. The two most common methods for brittle materials like TiB₂-based

cermets are the Single-Edge V-Notched Beam (SEVNB) method and the Indentation Fracture

(IF) method.

Single-Edge V-Notched Beam (SEVNB) Method
The SEVNB method is considered a reliable technique for measuring the fracture toughness of

brittle materials as it introduces a sharp, well-defined crack.[5][6]

Specimen Preparation:

Rectangular beam specimens are machined from the cermet material.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/profile/J-Sanchez-2/publication/226351569_Mechanical_Properties_of_Titanium_Diboride_Based_Cermets/links/55f8001708aeafc8ac0896ad/Mechanical-Properties-of-Titanium-Diboride-Based-Cermets.pdf
https://www.researchgate.net/profile/J-Sanchez-2/publication/226351569_Mechanical_Properties_of_Titanium_Diboride_Based_Cermets/links/55f8001708aeafc8ac0896ad/Mechanical-Properties-of-Titanium-Diboride-Based-Cermets.pdf
https://www.researchgate.net/figure/Hardness-and-fracture-toughness-of-TiC-N-TiB-2-Co-cermets-sintered-under-different_fig8_309526914
https://www.researchgate.net/figure/Comparison-of-the-properties-of-the-TiB-2-5-wt-HEA-cermets-with-other-TiB-2-based_tbl1_267752559
https://www.researchgate.net/publication/341710609_Hardness_and_fracture-toughness_of_hot-pressed_LaB6-TiB2_ceramics
https://ntrs.nasa.gov/api/citations/20050051857/downloads/20050051857.pdf
https://www.researchgate.net/publication/229860127_Fracture_Toughness_of_Ceramics_Using_the_Sevnb_Method_Preliminary_Results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A narrow slit is cut into the specimen using a thin diamond saw.

A sharp V-notch is created at the tip of the saw cut by polishing with a razor blade and fine

diamond paste (e.g., 3 µm). The final notch radius should be in the range of 10 to 20 µm.[5]

Testing Procedure:

The notched specimen is placed on a three-point or four-point bending fixture with the notch

on the tensile side.

A compressive load is applied at a constant displacement rate (e.g., 0.5 mm/min) until the

specimen fractures.[6]

The fracture load is recorded.

Calculation: The fracture toughness (KIC) is calculated using a standard formula that takes into

account the fracture load, specimen geometry, and a stress intensity factor function.[6]

Indentation Fracture (IF) Method
The IF method is a simpler and more expedient technique but is generally considered less

accurate than the SEVNB method due to empirical constants in the governing equations.[5][7]

Procedure:

A polished surface of the cermet sample is prepared.

A Vickers diamond indenter is used to make an indentation on the polished surface at a

specific load.

The indentation creates cracks that emanate from the corners of the indentation.

The lengths of these radial cracks are measured using an optical microscope.[7]

Calculation: The fracture toughness is calculated using one of several empirical equations that

relate the indentation load, the crack lengths, the hardness, and the elastic modulus of the

material.[7] For example, one common equation is: KIC = α * (E/H)1/2 * (P/c3/2) where α is an
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empirical constant, E is the Young's modulus, H is the hardness, P is the indentation load, and

c is the crack length.

Visualization of Experimental Workflow
The following diagrams illustrate the logical flow of the SEVNB and Indentation Fracture

toughness testing methods.
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Caption: Workflow for the Single-Edge V-Notched Beam (SEVNB) fracture toughness test.
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Caption: Workflow for the Indentation Fracture (IF) toughness testing method.

Concluding Remarks
The selection of a suitable fracture toughness testing method for TiB₂-based cermets depends

on the desired accuracy and the available equipment. The SEVNB method is generally

preferred for its higher accuracy and basis in fracture mechanics principles, making it suitable

for generating reliable design data.[5] The Indentation Fracture method, while simpler to

perform, provides a more qualitative assessment of toughness and is useful for comparative

studies and quality control.[7] The fracture toughness of TiB₂-based cermets can be

significantly enhanced by tailoring the binder phase, for instance, by inducing transformation
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toughening in metastable austenitic binders.[2] This highlights the critical role of microstructure

in the mechanical performance of these advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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